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Compound of Interest

Compound Name: Latrunculin M

Cat. No.: B1674545 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Latrunculin M, a marine-derived toxin that

disrupts microfilament organization. Adherence to these procedural, step-by-step instructions is

critical for minimizing environmental impact and maintaining a safe research environment.

Latrunculin M should be treated as hazardous waste and disposed of through a licensed

chemical waste management service.[1] Under no circumstances should it be discharged into

sewer systems or otherwise allowed to contaminate water, foodstuffs, or animal feed.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[2] All handling of Latrunculin M should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any aerosols.[1][2]

Step-by-Step Disposal Protocol for Latrunculin M
The following protocol outlines the necessary steps for the safe disposal of Latrunculin M
waste, including contaminated labware and unused solutions.

Segregation of Waste:
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Collect all waste materials contaminated with Latrunculin M, including unused solutions,

contaminated media, pipette tips, gloves, and empty vials.

Do not mix Latrunculin M waste with other incompatible chemical waste.[3][4]

Waste Collection and Labeling:

Use a designated, leak-proof, and chemically compatible hazardous waste container.[3][4]

[5] Plastic containers are often preferred.[5]

Clearly label the waste container with "Hazardous Waste," the chemical name

"Latrunculin M," and any other identifiers required by your institution's Environmental

Health and Safety (EHS) department.[5]

Storage of Waste:

Keep the hazardous waste container securely closed at all times, except when adding

waste.[3][5][6]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[3][5] This area should be inspected weekly

for any signs of leakage.[3]

Disposal of Empty Containers:

A container that has held Latrunculin M is considered "empty" only after it has been triple-

rinsed with a solvent capable of removing the residue.[4][6]

The rinsate from this process must be collected and treated as hazardous waste, and

added to your designated Latrunculin M waste container.[4]

Once triple-rinsed, deface all chemical labels on the empty container before disposing of it

as regular trash.[6]

Arranging for Final Disposal:

Contact your institution's EHS or hazardous waste management office to schedule a

pickup for the collected Latrunculin M waste.[5]
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Do not attempt to dispose of the waste through incineration or other methods on your own.

Final disposal should be conducted by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[1]

Key Data for Latrunculin M and Related Compounds
While specific quantitative disposal limits for Latrunculin M are not readily available, the

following table summarizes key information for related latrunculins to inform safe handling and

disposal decisions.

Property Latrunculin A Latrunculin B Latrunculin M

Molecular Formula C22H31NO5S[1] C20H29NO5S C21H33NO5S[7]

Molecular Weight 421.55 g/mol [1] 395.51 g/mol 411.55 g/mol [7]

CAS Number 76343-93-6[2] 76343-94-7 122876-49-7[7]

Hazard Class

Harmful if swallowed,

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation[2]

Not classified as

hazardous under

GHS[8]

Should be considered

hazardous until further

information is

available[9]

Storage Temperature -20°C[9] -20°C

Powder: -20°C for 3

years, In solvent:

-80°C for 1 year[7]

Experimental Workflow for Latrunculin M Disposal
The following diagram illustrates the logical steps for the proper disposal of Latrunculin M
waste from a laboratory setting.
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Caption: Workflow for the safe disposal of Latrunculin M waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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